Cas no 93983-64-3 (Dodecanesulfonic acid,[(1-oxo-2-propenyl)amino]- (9CI))

• Product Name: Dodecanesulfonic acid,[(1-oxo-2-propenyl)amino]- (9CI)
• CAS No: 93983-64-3
• MF: C₁₅H₂₉NO₄S
• MW: 319.460063695908
• CID: 805994
• PubChem ID: 44147043
• Update Time: 2025-04-19

Dodecanesulfonic acid,[(1-oxo-2-propenyl)amino]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Dodecanesulfonic acid,[(1-oxo-2-propenyl)amino]- (9CI)
• [(1-oxoallyl)amino]dodecanesulphonic acid
• 12-(prop-2-enoylamino)dodecane-1-sulfonic acid
• ((1-Oxoallyl)amino)dodecanesulphonic acid
• EINECS 301-319-0
• [(1-Oxoallyl)amino]dodecanesulfonic acid
• 93983-64-3
• NS00039880
• SCHEMBL4807878
• DTXSID50240176

• Inchi： 1S/C15H29NO4S/c1-2-15(17)16-13-11-9-7-5-3-4-6-8-10-12-14-21(18,19)20/h2H,1,3-14H2,(H,16,17)(H,18,19,20)
• InChI Key： RNMMELLEIGPDFV-UHFFFAOYSA-N
• SMILES： S(CCCCCCCCCCCCNC(C=C)=O)(=O)(=O)O

Computed Properties

• Exact Mass: 319.182
• Monoisotopic Mass: 319.182
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 14
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.8A^2
• XLogP3: 3.7

Experimental Properties

• Density: 1.078
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.488